Cas no 150114-69-5 (3,4,5-Trimethoxyphenylglyoxal hydrate)

• Product Name: 3,4,5-Trimethoxyphenylglyoxal hydrate
• CAS No: 150114-69-5
• MF: C₁₁H₁₄O₆
• MW: 242.225264072418
• MDL: MFCD13151985
• CID: 91909
• PubChem ID: 45074958
• Update Time: 2025-05-22

3,4,5-Trimethoxyphenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trimethoxyphenylglyoxal hydrate
• 2-oxo-2-(3,4,5-trimethoxyphenyl)acetaldehyde
• 2-oxo-2-(3,4,5-trimethoxyphenyl)acetaldehyde,hydrate
• 3,4,5-Trimethoxyphenylglyoxal
• Benzeneacetaldehyde, 3,4,5-trimethoxy-α-oxo-
• 3,4,5-TRIMETHOXYPHENYLGLYOXAL HYDRATE , DRY WT. BASIS
• 2-Oxo-2-(3,4,5-trimethoxyphenyl)acetaldehyde hydrate
• 3,4,5-Trimethoxyphenylglyoxal hydrate , 97+%
• 3,4,5-TRIMETHOXYPHENYLGLYOXAL HYDRATE, 98%, DRY WT. BASIS
• A809008
• SCHEMBL15135999
• 2-oxo-2-(3,4,5-trimethoxyphenyl)acetaldehyde;hydrate
• AB30017
• Oxo(3,4,5-trimethoxyphenyl)acetaldehyde--water (1/1)
• 150114-69-5 anhydrous
• 858255-78-4
• 150114-69-5
• W-205701
• AKOS005254916
• FT-0643455
• MS-20726
• DTXSID80662983
• DB-043037

• MDL： MFCD13151985
• Inchi： 1S/C11H12O5.H2O/c1-14-9-4-7(8(13)6-12)5-10(15-2)11(9)16-3;/h4-6H,1-3H3;1H2
• InChI Key： WNXCGXWGPPAKFM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(C=O)=O)=CC=1OC)OC.O
• BRN： 3733165

Computed Properties

• Exact Mass: 242.07900
• Monoisotopic Mass: 242.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• Color/Form: Light brown solid
• Density: Not available
• Melting Point: 128-131°C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 85.22000
• LogP: 0.20580
• Solubility: Not determined
• Vapor Pressure: Not available

3,4,5-Trimethoxyphenylglyoxal hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 3,4,5-Trimethoxyphenylglyoxal hydrate

Recent Advances in the Study of 3,4,5-Trimethoxyphenylglyoxal Hydrate (CAS: 150114-69-5) in Chemical Biology and Pharmaceutical Research

3,4,5-Trimethoxyphenylglyoxal hydrate (CAS: 150114-69-5) is a chemically significant compound that has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its glyoxal moiety and trimethoxyphenyl group, has been explored for its reactivity and biological activity. Recent studies have focused on its role as a key intermediate in the synthesis of various bioactive molecules, including antitumor agents and enzyme inhibitors. The compound's unique structural features make it a valuable tool for probing biological systems and developing novel therapeutic strategies.

One of the most notable applications of 3,4,5-Trimethoxyphenylglyoxal hydrate is its use in the synthesis of combretastatin analogs, which are known for their potent antitubulin activity. Research published in 2023 demonstrated that derivatives of this compound exhibit significant cytotoxicity against a range of cancer cell lines, including multidrug-resistant variants. The study highlighted the compound's ability to disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis. These findings suggest that 3,4,5-Trimethoxyphenylglyoxal hydrate could serve as a promising scaffold for the development of next-generation anticancer agents.

In addition to its antitumor properties, recent investigations have explored the compound's potential as an inhibitor of protein-protein interactions (PPIs). A 2024 study reported that 3,4,5-Trimethoxyphenylglyoxal hydrate derivatives can selectively target the p53-MDM2 interaction, a critical pathway in cancer biology. The researchers utilized computational modeling and biochemical assays to identify optimal structural modifications that enhance binding affinity and specificity. These results open new avenues for the design of small-molecule PPI inhibitors with improved pharmacokinetic properties.

The compound's reactivity has also been leveraged in chemical biology for the selective labeling of biomolecules. A recent methodological advance involves the use of 3,4,5-Trimethoxyphenylglyoxal hydrate as a glyoxal-based probe for the detection of arginine residues in proteins. This application is particularly valuable for studying post-translational modifications and protein-protein interactions in complex biological systems. The probe's high selectivity and compatibility with live-cell imaging techniques make it a powerful tool for proteomics research.

Despite these promising developments, challenges remain in the optimization of 3,4,5-Trimethoxyphenylglyoxal hydrate-based compounds for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have employed advanced synthetic strategies, including click chemistry and fragment-based drug design, to overcome these limitations. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 3,4,5-Trimethoxyphenylglyoxal hydrate (CAS: 150114-69-5) represents a versatile and pharmacologically relevant compound with broad applications in chemical biology and drug discovery. Ongoing research continues to uncover its potential in targeting diverse biological pathways, from microtubule dynamics to protein-protein interactions. As synthetic methodologies and analytical techniques advance, this compound is poised to play an increasingly important role in the development of novel therapeutics. Future studies should focus on optimizing its physicochemical properties and elucidating its mechanisms of action in greater detail.